Cas no 2437-25-4 (Undecyl cyanide)

• Product Name: Undecyl cyanide
• CAS No: 2437-25-4
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• MDL: MFCD00001946
• CID: 42963
• PubChem ID: 24900626
• Update Time: 2025-10-17

Undecyl cyanide Chemical and Physical Properties

Names and Identifiers

• dodecanenitrile
• Lauronitrile
• 1-Cyanoundecane
• Decylacetonitrile
• Dodecanonitrile
• dodecylnitrile
• Lauric acid nitrile
• Lauric nitrile
• lauryl nitrile
• Me(CH2)10CN
• n-Undecyl cyanide
• Undecyl Cyanide
• Undecyl cyanide

• MDL： MFCD00001946
• Inchi： 1S/C12H23N/c1-2-3-4-5-6-7-8-9-10-11-12-13/h2-11H2,1H3
• InChI Key： VXCUURYYWGCLIH-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCC#N
• BRN： 970348

Computed Properties

• Exact Mass: 181.18300
• Monoisotopic Mass: 181.18305
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.827 g/mL at 25 °C(lit.)
• Melting Point: 4°C
• Boiling Point: 276°C
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.436(lit.)
• Water Partition Coefficient: Insoluble in water.
• PSA: 23.79000
• LogP: 4.43088
• Solubility: Unable or difficult to mix

Undecyl cyanide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H332
• Warning Statement： P280
• Hazardous Material transportation number：UN 3276 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： 20/21/22
• Safety Instruction： S36-S36/37
• RTECS：JR2600000
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：I; II; III
• Risk Phrases：R20/21/22
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
• Packing Group：I; II; III
• Hazard Level：6.1
• HazardClass：9
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides